Cas no 77500-01-7 (Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester)

• Product Name: Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester
• CAS No: 77500-01-7
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 1786433
• Update Time: 2024-11-27

Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester
• Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester (9CI)

• Inchi： 1S/C14H12N2O3S/c1-15(11-7-9-12(10-8-11)16(17)18)14(20)19-13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： QKKSDMDJQIMKER-UHFFFAOYSA-N
• SMILES： C(=S)(OC1=CC=CC=C1)N(C)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 288.05696

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 425.8±47.0 °C(Predicted)
• PSA: 55.61
• pka: -5.19±0.50(Predicted)